Phospholes are a unique class of heterocyclic compounds characterized by a five-membered ring containing one or more phosphorus atoms. These molecules exhibit distinct electronic and structural properties due to the presence of the phosphorus atom, which can vary in oxidation state and bonding pattern. The simplest phosphole is 1-phospholan-2-one, also known as 1-phosphanon. Phospholes are of significant interest in various fields including organometallic chemistry, catalysis, and materials science due to their unique reactivity and potential applications. They can serve as ligands in transition metal complexes, acting as monodentate or bidentate ligands depending on the structure. The tunable nature of phospholes allows for diverse chemical functionalities, making them valuable tools in synthesizing new materials with tailored properties.